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Introduction

Counterfeiting of banknotes and other valuable documents poses a significant threat to global
economies and security. To combat this, advanced anti-counterfeiting measures are
continuously being developed. Luminescent materials, particularly rare-earth phosphors, offer a
robust and difficult-to-replicate security feature. Among these, terbium phosphate (TbPOa4)
stands out due to its distinct green luminescence under ultraviolet (UV) irradiation, high
stability, and resistance to photobleaching. When incorporated into security inks, TbPOa
nanoparticles provide a covert security feature that is invisible under normal lighting conditions
but reveals a characteristic green glow upon excitation with a UV light source, making it an
excellent tool for authentication.

These application notes provide detailed protocols for the synthesis of terbium phosphate
nanoparticles, their formulation into a security ink, and the subsequent application onto
banknote paper. The information is intended for researchers, scientists, and professionals in
the fields of materials science, chemistry, and security printing.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b084861#bc-rfq
https://www.benchchem.com/product/b084861/docs?utm_src=pdf-body#application-notes-protocols-terbium-phosphate-for-counterfeit-prevention-in-banknotes
https://www.benchchem.com/product/b084861/docs?utm_src=pdf-body#application-notes-protocols-terbium-phosphate-for-counterfeit-prevention-in-banknotes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Data Presentation

The following tables summarize key quantitative data for terbium phosphate nanoparticles
relevant to their application in anti-counterfeiting.

Table 1: Physical and Morphological Properties of Hydrothermally Synthesized Terbium
Phosphate Nanorods

Parameter Value Reference
Morphology Rod-like [1][2]
Diameter 15-50 nm [2]

Length 300 - 500 nm [2]

Crystal Phase Hexagonal [1]

Table 2: Photoluminescent Properties of Terbium Phosphate

Parameter Value Reference

Excitation Wavelength (for
L ~254 nm and ~370 nm [3][4]
green emission)

Major Emission Peaks (5D4 - ~490 nm (J=6), ~545 nm (J=5),

” [2][4]
7F; transitions) ~585 nm (J=4), ~620 nm (J=3)

Dominant Emission Color Green [3]

Luminescence Lifetime (1) of

The+ Millisecond (ms) range [51[6]
Not explicitly reported for
TbPOa in security ink, but

Quantum Yield core-shell structures of similar

phosphors can achieve up to
70-74%.[7][8]

Experimental Protocols
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Protocol 1: Hydrothermal Synthesis of Terbium
Phosphate (TbPO4) Nanorods

This protocol details the synthesis of TbPO4 nanorods using a hydrothermal method, which is
known for producing crystalline nanoparticles with controlled morphology.[1][2]

Materials:

o Terbium(lll) nitrate pentahydrate (Tb(NO3)3-5H20) or Terbium(lll) chloride hydrate
(TbCl3-xH20)

Ammonium dihydrogen phosphate (NH4H2POa4) or Phosphoric acid (HzPOa4)

Sodium hydroxide (NaOH) solution (1 M) for pH adjustment

Deionized water

Ethanol

Equipment:

Teflon-lined stainless-steel autoclave

Magnetic stirrer and hotplate

Centrifuge

Drying oven

pH meter
Procedure:
e Precursor Solution Preparation:

o Prepare a 0.00625 M solution of terbium(lll) nitrate pentahydrate in 15 mL of deionized
water.
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o Prepare a 0.00625 M solution of ammonium dihydrogen phosphate in 15 mL of deionized
water.

e Mixing and pH Adjustment:

o Slowly add the ammonium dihydrogen phosphate solution to the terbium nitrate solution
while stirring vigorously.

o Continue stirring the mixture for 90 minutes.

o Adjust the pH of the solution to between 6 and 8 by dropwise addition of 1 M NaOH
solution. A white precipitate will form.[1]

» Hydrothermal Reaction:
o Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.
o Seal the autoclave and heat it to 200°C for 24 hours in an oven.[1]
 Purification:
o After the reaction, allow the autoclave to cool down to room temperature naturally.
o Collect the white precipitate by centrifugation at 5800 rpm.

o Wash the product several times with deionized water and then with ethanol to remove any
unreacted precursors and byproducts.

e Drying:

o Dry the final product in an oven at 80°C for 4 hours.[1] The resulting white powder consists
of TbPOa4 nanorods.

Protocol 2: Formulation of Terbium Phosphate Security
Ink

This protocol describes the formulation of a screen-printable security ink containing the
synthesized TbPO4 nanoparticles.
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Materials:

¢ Synthesized TbPOa4 nanoparticles

e Polyvinyl chloride (PVC) gold medium (or other suitable transparent binder/varnish)
» Ethanol (or other suitable solvent)

Equipment:

 Ultrasonic bath/sonicator

o Magnetic stirrer

e Viscometer (optional)

Procedure:

» Dispersion of Nanoparticles:

o Weigh a specific amount of TbPOa4 nanopatrticles (e.g., 1-5% by weight of the final ink
formulation).

o Disperse the nanoparticles in a small amount of ethanol and sonicate for 30-45 minutes to
break up any agglomerates.[9]

e Ink Formulation:
o Add the dispersed TbhPOa4 nanoparticle solution to the PVC gold medium.

o Stir the mixture vigorously using a magnetic stirrer until a homogenous dispersion is
achieved. The viscosity of the ink can be adjusted by adding more solvent if necessary,
depending on the printing requirements.

Protocol 3: Application of Security Ink to Banknote
Substrate via Screen Printing
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This protocol provides a general procedure for applying the formulated security ink onto a
banknote-like substrate using screen printing.

Materials:

Formulated TbPOa4 security ink

Banknote paper or a similar high-security substrate

Screen printing mesh (e.g., 120T or finer)

Squeegee

Equipment:

e Screen printing press (manual or automatic)
e UV curing lamp or oven for drying
Procedure:

e Screen Preparation:

o Prepare a screen with the desired security pattern (e.g., a logo, serial number, or a
specific design). The areas of the screen corresponding to the pattern should be
permeable to the ink.

e Printing Process:
o Place the banknote substrate securely on the printing platen.
o Apply a line of the TbPOa security ink along one edge of the screen.

o Use a squeegee held at a consistent angle (e.g., 60-75 degrees) to pull the ink across the
screen with even pressure.[10] This will transfer the ink through the permeable areas of
the mesh onto the substrate.

e Curing/Drying:
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o Carefully remove the printed substrate from the platen.

o Cure the printed ink using a UV lamp if a UV-curable binder was used, or dry it in an oven
at a temperature compatible with the substrate and ink binder.[2][11]

e Quality Control:

o Inspect the printed security feature under both normal and UV light (e.g., 254 nm and 365
nm) to ensure the desired luminescent effect and print quality.

Visualizations

Protocol 1: ThPO4 Synthesis Protocol 2: Ink Formulation Protocol 3: Application
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Caption: Experimental workflow for the synthesis, formulation, and application of TbPOa4
security ink.
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Caption: Mechanism of counterfeit detection using terbium phosphate luminescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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